Cas no 2094386-48-6 (2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide)

• Product Name: 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide
• CAS No: 2094386-48-6
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 5760280
• PubChem ID: 122151814
• Update Time: 2025-06-14

2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide
• 2094386-48-6
• AKOS033848179
• EN300-26584432
• Z2283019519
• 2-chloro-N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]pyridine-4-carboxamide

• Inchi： 1S/C14H20ClN3O2/c15-13-9-11(4-5-16-13)14(20)17-10-12-3-1-2-6-18(12)7-8-19/h4-5,9,12,19H,1-3,6-8,10H2,(H,17,20)
• InChI Key： PIHXCHRWCCTUAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCC1CCCCN1CCO)=O

Computed Properties

• Exact Mass: 297.1244046g/mol
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide

Comprehensive Overview of 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide (CAS No. 2094386-48-6)

The compound 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide (CAS No. 2094386-48-6) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine-carboxamide core with a hydroxyethyl-piperidine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s chloro-substituted pyridine and hydroxyethyl-piperidine groups are key structural features that enhance its binding affinity to biological targets. Such properties align with current trends in precision medicine and small-molecule therapeutics, where specificity and efficacy are paramount.

The synthesis of CAS No. 2094386-48-6 involves multi-step organic reactions, often leveraging amide coupling and piperidine derivatization techniques. Its hydrophilic-lipophilic balance (HLB) is particularly noteworthy, as it influences the compound’s solubility and bioavailability—a critical factor in drug formulation. This attribute has sparked discussions in forums and publications about optimizing ADME profiles (Absorption, Distribution, Metabolism, and Excretion) for next-generation pharmaceuticals.

From an industrial perspective, 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide is often cited in patents related to crop protection and pest management. Its potential as an agrochemical intermediate stems from its ability to disrupt metabolic processes in pests while maintaining low environmental persistence. This dual advantage resonates with the growing emphasis on sustainable agriculture and green chemistry.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise identification and quality control, addressing the stringent requirements of regulatory bodies like the FDA and EMA. Researchers frequently search for spectral data and synthetic protocols for CAS No. 2094386-48-6, reflecting its niche yet expanding role in R&D.

In the context of drug repurposing, 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide has been flagged for potential applications beyond its initial scope. For instance, computational studies suggest interactions with kinase targets, opening avenues in oncology research. Such findings are often highlighted in bioinformatics databases and cheminformatics platforms, where structure-activity relationships (SAR) are meticulously mapped.

The compound’s stability under various pH conditions and thermal gradients is another area of investigation, particularly for formulation scientists. Questions about its degradation pathways and excipient compatibility are common in academic and industrial circles, underscoring the need for robust preformulation studies.

As the scientific community gravitates toward fragment-based drug design, the modular architecture of 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide offers a template for generating novel analogs. This approach aligns with the broader shift toward personalized therapeutics, where molecular diversity is key to addressing unmet medical needs.

In summary, CAS No. 2094386-48-6 represents a compelling case study in the intersection of medicinal chemistry and applied sciences. Its structural ingenuity, coupled with emerging applications, positions it as a valuable asset in both academic and industrial research landscapes. Future studies will likely explore its mechanistic nuances and translational potential, further solidifying its relevance in modern science.